3-hydroxy-1-(2-hydroxyethyl)-4-(4-isobutoxybenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C24H27NO5
• Molecular Weight: 409.5 g/mol
• IUPAC Name: (4Z)-1-(2-hydroxyethyl)-4-[hydroxy-[4-(2-methylpropoxy)phenyl]methylidene]-5-(4-methylphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C24H27NO5/c1-15(2)14-30-19-10-8-18(9-11-19)22(27)20-21(17-6-4-16(3)5-7-17)25(12-13-26)24(29)23(20)28/h4-11,15,21,26-27H,12-14H2,1-3H3/b22-20-
• InChI Key: PAVDZNJVYBAKEP-XDOYNYLZSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C2/C(=C(\C3=CC=C(C=C3)OCC(C)C)/O)/C(=O)C(=O)N2CCO
• SMILES: CC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)OCC(C)C)O)C(=O)C(=O)N2CCO

Description

3-hydroxy-1-(2-hydroxyethyl)-4-(4-isobutoxybenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that belongs to the class of pyrrolones. This compound has been widely studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. In

Scientific Research Applications

3-hydroxy-1-(2-hydroxyethyl)-4-(4-isobutoxybenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one has been extensively used in scientific research due to its potential applications in biochemistry and pharmacology. This compound has been studied for its anti-inflammatory, antioxidant, and anticancer properties. It has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 3-hydroxy-1-(2-hydroxyethyl)-4-(4-isobutoxybenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, several studies have suggested that this compound exerts its effects by inhibiting the activity of enzymes involved in inflammation and oxidative stress. It has also been shown to induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
3-hydroxy-1-(2-hydroxyethyl)-4-(4-isobutoxybenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. It has also been shown to increase the levels of antioxidant enzymes, such as superoxide dismutase and catalase. In addition, this compound has been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-hydroxy-1-(2-hydroxyethyl)-4-(4-isobutoxybenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its well-established synthesis method. This compound is also readily available commercially. However, one of the limitations of using this compound is its relatively low solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 3-hydroxy-1-(2-hydroxyethyl)-4-(4-isobutoxybenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one. One potential direction is to investigate its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another potential direction is to investigate its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis. Finally, further studies are needed to fully understand the mechanism of action of this compound and to identify any potential side effects.

Synthesis Methods

The synthesis of 3-hydroxy-1-(2-hydroxyethyl)-4-(4-isobutoxybenzoyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one involves the reaction of 4-isobutoxybenzoyl chloride with 4-methylphenyl hydrazine, followed by the reaction of the resulting product with ethyl acetoacetate. The final product is obtained by the reaction of the intermediate product with sodium hydroxide. This synthesis method has been well-established and has been used in several studies.